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For Researchers, Scientists, and Drug Development Professionals

Abstract
Climazolam, sold under the trade name Climasol, is a potent imidazobenzodiazepine with

significant sedative, hypnotic, and anxiolytic properties.[1] Developed by Hoffman-LaRoche, it

is primarily utilized in veterinary medicine as an anesthetic agent.[1] This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

known pharmacological characteristics of Climazolam. It is intended to serve as a resource for

researchers and professionals engaged in drug development and related scientific fields.

Chemical Identity and Structure
Climazolam is chemically designated as 8-chloro-6-(2-chlorophenyl)-1-methyl-4H-imidazo[1,5-

a][2][3]benzodiazepine.[4] Its structure is characterized by a fused imidazole ring, which

classifies it as an imidazobenzodiazepine, a subclass of benzodiazepines that includes

compounds like midazolam and remimazolam.

Table 1: Chemical Identifiers of Climazolam
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Identifier Value Reference

IUPAC Name

8-chloro-6-(2-chlorophenyl)-1-

methyl-4H-imidazo[1,5-a][2]

[3]benzodiazepine

[4]

CAS Number 59467-77-5 [4]

Molecular Formula C₁₈H₁₃Cl₂N₃ [4]

Molecular Weight 342.22 g/mol [4]

SMILES

CC1=NC=C2N1C3=CC=C(Cl)

C=C3C(C4=CC=CC=C4Cl)=N

C2

Table 2: Physicochemical Properties of Climazolam

Property Value Notes

XLogP3 3.0 Computed by XLogP3 3.0

Hydrogen Bond Donor Count 0 Computed by Cactvs 3.4.8.18

Hydrogen Bond Acceptor

Count
3 Computed by Cactvs 3.4.8.18

Rotatable Bond Count 1 Computed by Cactvs 3.4.8.18

Exact Mass 341.0486528 Da Computed by PubChem 2.2

Monoisotopic Mass 341.0486528 Da Computed by PubChem 2.2

Topological Polar Surface Area 30.2 Å² Computed by Cactvs 3.4.8.18

Heavy Atom Count 23 Computed by PubChem

Complexity 469 Computed by Cactvs 3.4.8.18

Pharmacology
Mechanism of Action
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Like other benzodiazepines, Climazolam exerts its effects by modulating the gamma-

aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in

the central nervous system. It binds to the benzodiazepine site on the GABA-A receptor, a

distinct allosteric site from the GABA binding site. This binding potentiates the effect of GABA,

leading to an increased influx of chloride ions into the neuron. The resulting hyperpolarization

of the neuronal membrane makes it less excitable and produces the characteristic sedative,

anxiolytic, muscle relaxant, and hypnotic effects of benzodiazepines.

Start: 8-chloro-6-(2-chlorophenyl)-1-methyl-4H-
imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid Dissolve in high-boiling solvent Heat to induce decarboxylation Monitor reaction (e.g., HPLC) Isolate crude ClimazolamReaction complete Purify Climazolam End: Pure Climazolam

Sample Preparation

Analysis

Plasma Sample

Protein Precipitation

Solid-Phase or Liquid-Liquid Extraction

HPLC Separation (C18 column)

Tandem Mass Spectrometry (ESI+, MRM)

Data Acquisition and Quantification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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